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Compound of Interest

Compound Name: 1,2-Diphenylethyne-d10

Essential Safety and Handling Guide for 1,2-
Diphenylethyne-d10

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 1,2-Diphenylethyne-d10. The
following procedures are designed to ensure the safe handling of this compound in a laboratory
setting.

Chemical Overview: 1,2-Diphenylethyne-d10 is a deuterated form of Diphenylacetylene.
According to the Safety Data Sheet (SDS) for Diphenylacetylene, the substance is not
classified as hazardous. However, adherence to standard laboratory safety protocols is
essential to minimize any potential risks.

Personal Protective Equipment (PPE)

While 1,2-Diphenylethyne-d10 is not classified as a hazardous material, proper personal
protective equipment should always be worn to ensure safety.

o Eye Protection: Wear safety glasses with side shields or goggles that conform to European
Standard EN 166 or NIOSH-approved standards.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn.[1] Gloves
must be inspected before use and disposed of properly after handling the substance.
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o Body Protection: A standard laboratory coat should be worn.[2] For larger scale operations or
where splashing is possible, long-sleeved clothing or coveralls are recommended.[1][3][4]

» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not required.[1][5] For large-scale use or in emergencies, a
NIOSH/MSHA or European Standard EN 136 approved respirator with a particle filter may be
necessary.[1]

Operational Plan

A systematic approach to handling 1,2-Diphenylethyne-d10 is crucial for maintaining a safe
laboratory environment.

1. Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of any
dust or vapors.

o Ensure that safety showers and eyewash stations are readily accessible.[6]
2. Handling Procedures:

e Avoid contact with skin and eyes.[5]

e Minimize dust generation during handling.

e Wash hands thoroughly after handling the compound.[5]

o Contaminated clothing should be removed and washed before reuse.[5]

3. Storage:

» Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.[1][5]

Disposal Plan
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Proper disposal of 1,2-Diphenylethyne-d10 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

» Waste Disposal: Dispose of waste material in accordance with national and local regulations.

o Container Handling: Do not mix with other waste. Leave the chemical in its original container.

Uncleaned containers should be handled as if they contain the product itself.

Physical and Chemical Properties

Property

Value

Physical State

Powder Solid[1][5]

Appearance

Light yellow[1][5]

Odor

Odorless[1][5]

Melting Point/Range

58 - 61 °C / 136.4 - 141.8 °F[1][5]

Boiling Point/Range

170 °C / 338 °F[1]

Density

0.99 g/mL at 25 °C (77 °F)

Solubility

Insoluble in water[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,2-Diphenylethyne-d10

in a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of 1,2-Diphenylethyne-d10.
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By following these guidelines, researchers can safely handle 1,2-Diphenylethyne-d10 while
minimizing risks and ensuring a secure laboratory environment. Always consult the specific
Safety Data Sheet for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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